3,3-Diphenyl-butan-2-OL
Description
3,3-Diphenyl-butan-2-OL (IUPAC name: 3,3-diphenylbutan-2-ol) is a secondary alcohol characterized by two phenyl groups attached to the third carbon of a butan-2-ol backbone. This structure confers significant steric hindrance and hydrophobicity due to the aromatic substituents. The presence of two phenyl groups likely enhances its rigidity and influences reactivity compared to simpler alcohols.
Properties
Molecular Formula |
C16H18O |
|---|---|
Molecular Weight |
226.31 g/mol |
IUPAC Name |
3,3-diphenylbutan-2-ol |
InChI |
InChI=1S/C16H18O/c1-13(17)16(2,14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-13,17H,1-2H3 |
InChI Key |
JKXJSADSNRAWSZ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C(C)(C1=CC=CC=C1)C2=CC=CC=C2)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table compares 3,3-Diphenyl-butan-2-OL with key analogs based on available evidence:
Key Findings from Structural Comparisons:
Steric and Electronic Effects: The two phenyl groups in 3,3-Diphenyl-butan-2-OL create greater steric hindrance compared to methyl or single-phenyl analogs (e.g., 3,3-Dimethyl-2-butanol or 2-Methyl-3-phenylbutan-2-ol). This hindrance may slow nucleophilic reactions at the hydroxyl-bearing carbon . The electron-rich aromatic rings could stabilize adjacent carbocations, influencing reaction pathways in acid-catalyzed dehydrations.
Physical Properties: Molecular Weight: 3,3-Diphenyl-butan-2-OL has a significantly higher molecular weight (~224.3 g/mol) than its analogs, likely leading to elevated boiling points and melting points compared to 3,3-Dimethyl-2-butanol (102.17 g/mol) . Solubility: The diphenyl derivative is expected to exhibit low water solubility due to hydrophobic aromatic groups, contrasting with the moderate solubility of dimethyl or mono-phenyl analogs.
Synthetic and Industrial Relevance: 3,3-Dimethyl-2-butanol is commercially available and used as a solvent or intermediate, while 2-Methyl-3-phenylbutan-2-ol has been discontinued, suggesting challenges in synthesis or stability . The hydroxyl group position (C2 in 3,3-Diphenyl-butan-2-OL vs. C1 in 3-Methyl-2-phenylbutan-1-ol) affects hydrogen-bonding capacity and acidity, which may dictate divergent reactivity in esterification or oxidation reactions .
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